Pirbenicillin
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Overview
Description
Pirbenicillin is a semisynthetic penicillin with antibacterial activity. Pirbenicillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall and causes cell lysis.
Scientific Research Applications
Broad-Spectrum Antibacterial Activity
Pirbenicillin, a semisynthetic penicillin, has shown significant broad-spectrum antibacterial activity. It exhibits strong inhibitory effects on a variety of bacterial strains including Proteus aeruginosa, P. mirabilis, Enterobacter spp., Serratia spp., and Escherichia coli. It has been compared favorably against other penicillins like carbenicillin and ticarcillin in terms of activity against these bacteria (Bodey, Rodriguez, & Weaver, 1976), (Retsema, English, & Lynch, 1976).
Comparative Efficacy Against Pseudomonas aeruginosa
Studies comparing pirbenicillin with other antibiotics like ticarcillin and carbenicillin have shown its superior efficacy against Pseudomonas aeruginosa, a common cause of infections in humans. This efficacy is particularly pronounced at different pH levels and inoculum sizes (Murakawa & Sabath, 1977).
Interaction with Other Antibiotics
Pirbenicillin has been studied in combination with other antibiotics like gentamicin. The combination has shown enhanced inhibitory and bactericidal effects against various bacterial isolates, suggesting the potential for combined antibiotic therapies (Lopez et al., 1977).
Pharmacokinetic Parameters
Research on the pharmacokinetic parameters of pirbenicillin in animal models like mice has provided insights into its absorption, distribution, metabolism, and excretion. These studies are crucial for understanding how the drug behaves in the body and for optimizing its clinical use (English, Girard, & Retsema, 1976).
Comparative Studies with Other Penicillins
Comparative studies with other penicillins have highlighted the unique properties of pirbenicillin. Its activity against a range of gram-negative organisms, including Klebsiella species and E. coli, has been a point of interest in such studies, helping to differentiate it from other antibiotics in its class (Wise et al., 1978).
properties
CAS RN |
55975-92-3 |
---|---|
Product Name |
Pirbenicillin |
Molecular Formula |
C24H26N6O5S |
Molecular Weight |
510.6 g/mol |
IUPAC Name |
(2S,5R,6R)-6-[[(2R)-2-[[2-[[amino(pyridin-4-yl)methylidene]amino]acetyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
InChI |
InChI=1S/C24H26N6O5S/c1-24(2)18(23(34)35)30-21(33)17(22(30)36-24)29-20(32)16(13-6-4-3-5-7-13)28-15(31)12-27-19(25)14-8-10-26-11-9-14/h3-11,16-18,22H,12H2,1-2H3,(H2,25,27)(H,28,31)(H,29,32)(H,34,35)/t16-,17-,18+,22-/m1/s1 |
InChI Key |
WRFCGBVLTRJBKN-QSNWEANLSA-N |
Isomeric SMILES |
CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)NC(=O)CN=C(C4=CC=NC=C4)N)C(=O)O)C |
SMILES |
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)CN=C(C4=CC=NC=C4)N)C(=O)O)C |
Canonical SMILES |
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)CN=C(C4=CC=NC=C4)N)C(=O)O)C |
Other CAS RN |
55975-92-3 |
synonyms |
6-(D-2-phenyl-2-(N-4-pyridylformimidyl aminoacetamido)acetamido)penicillanic acid CP-33,994 CP-33994-2 pirbenicillin pirbenicillin, (D-(2S-(2alpha,5alpha,6beta)))-isomer pirbenicillin, monosodium salt, (D-(2S-(2alpha,5alpha,6beta)))-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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